Cas no 1239765-45-7 (1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 1239765-45-7
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• MDL: MFCD16874708
• CID: 5605479
• PubChem ID: 56686713
• Update Time: 2025-08-05

1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]methanol
• 1239765-45-7
• EN300-9505341
• 1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanol

• MDL： MFCD16874708
• Inchi： 1S/C10H10FN3O/c1-7-9(6-15)12-13-14(7)10-5-3-2-4-8(10)11/h2-5,15H,6H2,1H3
• InChI Key： NZXAWNWLIWCWRH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(C)=C(CO)N=N1

Computed Properties

• Exact Mass: 207.08079011g/mol
• Monoisotopic Mass: 207.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanol

1-(2-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-Ylmethanol: A Comprehensive Overview

1-(2-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-Ylmethanol, also known by its CAS number 1239765-45-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery, agrochemicals, and advanced materials. The presence of a fluorophenyl group and a methyl substituent on the triazole ring introduces unique electronic and steric properties, making it a valuable building block for further chemical modifications.

The synthesis of 1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylmethanol typically involves multi-step reactions, often utilizing click chemistry methodologies such as the Huisgen cycloaddition. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of such triazole derivatives. For instance, researchers have explored the use of transition metal catalysts like copper(I) to enhance reaction yields and reduce side products. These improvements have made it easier to scale up production for industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Triazoles are known for their ability to act as scaffolds in drug design due to their stability and versatility. The fluorophenyl group in this compound adds electron-withdrawing effects, which can modulate the pharmacokinetic properties of the resulting molecules. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its role in pharmaceuticals, 1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-Ylmethanol has found applications in materials science. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for constructing advanced materials such as polymers and nanoparticles. For example, researchers have utilized this compound as a cross-linking agent in the synthesis of hydrogels with improved mechanical properties and biocompatibility.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of chemical compounds becomes crucial. Studies have shown that under certain conditions, 1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-Ylmethanol can undergo enzymatic degradation by microbial communities. This suggests that it may not pose significant long-term risks to aquatic ecosystems when properly managed.

Looking ahead, the development of novel synthetic routes and functionalization strategies for 1-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-Ylmethanol will undoubtedly drive further innovation across multiple disciplines. Its unique combination of structural features positions it as a versatile platform for addressing challenges in medicine, materials science, and environmental sustainability.